Cas no 1955505-72-2 (4-(2-methylbutan-2-yl)benzene-1-sulfonyl fluoride)

• Product Name: 4-(2-methylbutan-2-yl)benzene-1-sulfonyl fluoride
• CAS No: 1955505-72-2
• MF: C₁₁H₁₅FO₂S
• MW: 230.299005746841
• MDL: MFCD28968696
• CID: 5192464
• PubChem ID: 122236222
• Update Time: 2025-10-29

4-(2-methylbutan-2-yl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl fluoride, 4-(1,1-dimethylpropyl)-
• 4-(2-methylbutan-2-yl)benzene-1-sulfonyl fluoride

• MDL： MFCD28968696
• Inchi： 1S/C11H15FO2S/c1-4-11(2,3)9-5-7-10(8-6-9)15(12,13)14/h5-8H,4H2,1-3H3
• InChI Key： BZRKPSSBFPFUNX-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC=C(C(C)(C)CC)C=C1

Additional information on 4-(2-methylbutan-2-yl)benzene-1-sulfonyl fluoride

Research Brief on 4-(2-methylbutan-2-yl)benzene-1-sulfonyl fluoride (CAS: 1955505-72-2) in Chemical Biology and Medicinal Chemistry

4-(2-methylbutan-2-yl)benzene-1-sulfonyl fluoride (CAS: 1955505-72-2) is a sulfonyl fluoride derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. Sulfonyl fluorides are known for their unique reactivity, particularly in covalent inhibition and activity-based protein profiling (ABPP). This compound, with its tert-butyl-like substituent, offers distinct steric and electronic properties that make it a valuable tool for probing biological systems and developing targeted therapies.

Recent studies have highlighted the role of 4-(2-methylbutan-2-yl)benzene-1-sulfonyl fluoride as a covalent modifier of serine hydrolases and other nucleophilic residues in proteins. Its ability to form stable adducts with active site residues has been exploited in the design of irreversible inhibitors for various disease-relevant targets. The compound's stability under physiological conditions, combined with its moderate reactivity, makes it particularly suitable for in vivo applications.

In the context of drug discovery, this sulfonyl fluoride derivative has shown promise as a warhead in targeted covalent inhibitors. Several research groups have incorporated it into scaffold designs for enzymes such as proteases, esterases, and lipases. The tert-butyl-like side chain at the 4-position appears to confer favorable pharmacokinetic properties, including improved membrane permeability and metabolic stability compared to simpler sulfonyl fluoride analogs.

Structural studies using X-ray crystallography and mass spectrometry have revealed detailed insights into the binding modes of 4-(2-methylbutan-2-yl)benzene-1-sulfonyl fluoride with various protein targets. These studies demonstrate that the compound's selectivity can be tuned by modifying the aromatic core while maintaining the sulfonyl fluoride warhead, offering a versatile platform for inhibitor development.

Recent applications in chemical proteomics have expanded the utility of this compound beyond traditional drug discovery. Researchers have employed it as a probe for identifying novel enzymatic targets and mapping functional sites in complex proteomes. The unique mass signature of the adducts formed by this reagent facilitates their detection and characterization in mass spectrometry-based proteomic studies.

In the field of neurodegenerative disease research, preliminary studies suggest that derivatives of 4-(2-methylbutan-2-yl)benzene-1-sulfonyl fluoride may modulate protein aggregation pathways. The compound's ability to covalently modify key residues in amyloidogenic proteins offers a potential strategy for developing disease-modifying therapies for conditions such as Alzheimer's and Parkinson's diseases.

Ongoing research is exploring the optimization of this scaffold for improved selectivity and potency. Structure-activity relationship (SAR) studies are investigating modifications to both the sulfonyl fluoride moiety and the aromatic core to enhance target engagement while minimizing off-target effects. These efforts are supported by computational modeling and high-throughput screening approaches.

The synthetic accessibility of 4-(2-methylbutan-2-yl)benzene-1-sulfonyl fluoride has facilitated its adoption in diverse research applications. Recent methodological advances have improved the efficiency of its synthesis and enabled the preparation of various analogs for structure-activity studies. These synthetic developments have been particularly valuable for medicinal chemistry programs focused on covalent inhibitor design.

As the field of covalent drug discovery continues to evolve, compounds like 4-(2-methylbutan-2-yl)benzene-1-sulfonyl fluoride are likely to play an increasingly important role. Their unique combination of reactivity and selectivity offers opportunities for addressing challenging therapeutic targets that have proven difficult to modulate with traditional reversible inhibitors.

Future research directions may include the development of more selective analogs, expansion into new target classes, and optimization of pharmacokinetic properties for in vivo applications. The growing understanding of sulfonyl fluoride reactivity in biological systems suggests that this compound class will remain an important tool in chemical biology and drug discovery for years to come.